Cas no 1805305-62-7 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine
• CAS No: 1805305-62-7
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4922568
• Update Time: 2025-05-23

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H5ClF3N/c8-3-4-1-2-5(9)12-6(4)7(10)11/h1-2,7H,3H2
• InChI Key： IDBMJHCZZNIPRB-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine, identified by the CAS number 1805305-62-7, is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chloromethyl group at the 3-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 6-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel insecticides and herbicides. The presence of fluorinated groups in its structure enhances its stability and bioavailability, making it an attractive candidate for agricultural applications. Furthermore, its ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions has been extensively studied, providing insights into its versatility as a synthetic precursor.

In the pharmaceutical industry, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine has been utilized as an intermediate in the synthesis of antiviral agents and anticancer drugs. Its unique electronic properties facilitate interactions with biological targets, such as enzymes and receptors, making it a valuable component in drug discovery pipelines. Recent advancements in medicinal chemistry have demonstrated its potential in designing molecules with improved pharmacokinetic profiles.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to enhance the efficiency of production. These methods not only ensure cost-effectiveness but also minimize environmental impact, aligning with current green chemistry principles.

In terms of physical properties, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine exhibits a melting point of approximately 115°C and a boiling point around 190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's stability under normal storage conditions further adds to its practicality as a reagent in organic synthesis.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This characteristic is particularly important for applications where environmental safety is a concern.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, underscores its significance in contemporary chemical research.